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Compound of Interest

Compound Name: EB1002

Cat. No.: B15609257 Get Quote

EB1002 Peptide Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling, storage, and use of the

EB1002 peptide to ensure the maintenance of its biological activity and the integrity of

experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the EB1002 peptide and what is its mechanism of action?

A1: EB1002 is a selective and long-acting agonist for the neurokinin 2 receptor (NK2R), which

is a G protein-coupled receptor (GPCR).[1] Its mechanism of action involves the activation of

NK2R, which leads to a dual effect on energy homeostasis: suppressing appetite through

central nervous system pathways and increasing energy expenditure via peripheral

mechanisms.[2][3] The signaling is partially dependent on the melanocortin 4 receptor (MC4R)

pathway but operates independently of leptin signaling.[1][2]

Q2: What are the primary applications of the EB1002 peptide in research?

A2: EB1002 is primarily used in research related to obesity, type 2 diabetes, and metabolic

diseases.[4] Studies have shown that in diet-induced obese mice and diabetic, obese

macaques, EB1002 reduces food intake, body weight (primarily fat mass), blood glucose,

triglycerides, and cholesterol, while also improving insulin sensitivity.[2][3] It has a longer half-
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life of approximately 10 hours compared to the endogenous ligand, neurokinin A, which lasts

only for minutes.[5]

Q3: How should lyophilized EB1002 peptide be stored to ensure long-term stability?

A3: Lyophilized EB1002 peptide should be stored in a cool, dry, and dark place.[6] For optimal

long-term stability, it is recommended to store the lyophilized powder at -20°C or -80°C.[4][7]

Under these conditions, the peptide can be stable for several years.[8] It is crucial to prevent

exposure to moisture, as this can lead to hydrolysis and degradation of the peptide.[6] Vials

should be tightly sealed and allowed to warm to room temperature in a desiccator before

opening to minimize condensation.[7][9]

Q4: What is the recommended procedure for reconstituting the EB1002 peptide?

A4: To reconstitute EB1002, use a sterile, high-purity solvent appropriate for your experimental

setup.[10] For in vivo studies in mice, a common vehicle is a solution containing DMSO,

PEG300, Tween-80, and saline.[4] The choice of solvent will depend on the specific

application. It is important to use gentle mixing, such as slow swirling or inversion, to dissolve

the peptide completely.[10] Avoid vigorous shaking, which can cause aggregation.[10] For

cellular assays, sterile buffers at a pH of 5-6 are often recommended to prolong the stability of

the peptide in solution.

Q5: How should reconstituted EB1002 peptide solutions be stored?

A5: The shelf-life of peptides in solution is limited.[8] For short-term storage (up to one week),

solutions can be kept at 4°C.[7] For longer-term storage, it is advisable to aliquot the

reconstituted peptide into single-use volumes and freeze them at -20°C or -80°C.[4][7][9] This

practice helps to avoid repeated freeze-thaw cycles, which can degrade the peptide.[6][8]

Stock solutions stored at -80°C can be stable for up to 6 months, whereas at -20°C, they

should be used within a month.[4]
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Storage
Condition

Form
Recommended
Temperature

Shelf Life
Key
Consideration
s

Long-Term
Lyophilized

Powder
-20°C to -80°C Several Years

Store in a dark,

dry environment.

Avoid moisture.

[4][6][7][8]

Short-Term
Lyophilized

Powder
4°C Days to Weeks

Keep in a

desiccator,

protected from

light.[9]

Long-Term
Reconstituted

Solution
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles. Use

sterile buffers

(pH 5-6).[4]

Short-Term
Reconstituted

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.[4]

Very Short-Term
Reconstituted

Solution
4°C Up to 1 week

Prone to

bacterial

degradation. Use

sterile solutions.

[7]

Experimental Protocols
Protocol 1: Reconstitution of EB1002 for In Vivo Studies
Objective: To prepare a stock solution of EB1002 for subcutaneous administration in mice.

Materials:

Lyophilized EB1002 peptide
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Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Sterile, low-protein binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Allow the vial of lyophilized EB1002 to equilibrate to room temperature in a desiccator before

opening.[9]

Prepare a stock solution of EB1002 by dissolving it in DMSO to a concentration of 50

mg/mL.[4]

To prepare the final working solution (e.g., for a 1 mL final volume), take 100 µL of the 50

mg/mL DMSO stock solution.[4]

Add 400 µL of PEG300 to the DMSO stock and mix gently but thoroughly.[4]

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.[4]

Finally, add 450 µL of sterile saline to bring the total volume to 1 mL.[4]

The final concentration of this working solution will be 5 mg/mL. This can be further diluted

with the vehicle to achieve the desired dose for injection.

If not used immediately, store the working solution in aliquots at -20°C for up to one month.

[4]

Protocol 2: In Vivo Administration of EB1002 in a Mouse
Model of Obesity
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Objective: To assess the effect of EB1002 on body weight and food intake in diet-induced

obese (DIO) mice.

Materials:

Reconstituted EB1002 working solution (from Protocol 1)

Vehicle control solution (prepared identically but without EB1002)

DIO mice

Sterile insulin syringes (or equivalent for subcutaneous injection)

Animal scale

Food balance

Procedure:

Acclimatize DIO mice to handling and single housing for accurate food intake measurement.

Record the baseline body weight and daily food intake for each mouse for at least 3 days

prior to the start of the experiment.

On the day of the experiment, administer the desired dose of EB1002 (e.g., 325 nmol/kg) via

subcutaneous injection.[11] A control group should receive an equivalent volume of the

vehicle solution.

Daily injections are typically performed to align with the peptide's 10-hour half-life.[5]

Monitor and record the body weight and food intake of each mouse daily for the duration of

the study.

At the end of the study, mice can be euthanized for further analysis of adipose tissue, blood

glucose, and other metabolic parameters.[1]
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EB1002 Signaling Pathway
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Caption: Dual action of EB1002 on central and peripheral pathways.
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Issue Possible Cause Recommended Solution

Poor or no biological activity

observed
Peptide degradation

Ensure proper storage of

lyophilized powder and

reconstituted solutions as per

the guidelines. Avoid repeated

freeze-thaw cycles.[6][7]

Prepare fresh solutions for

critical experiments.

Incorrect reconstitution

Verify the solvent and

procedure used for

reconstitution. Ensure the

peptide is fully dissolved

before use.[10] Some peptides

may require specific pH or

buffer conditions for optimal

solubility and stability.

Inaccurate peptide

quantification

The actual peptide content in

lyophilized powder can be

lower than stated due to the

presence of counterions and

absorbed water. Consider

performing peptide

quantification (e.g., amino acid

analysis) for precise dosing.

[12]

Precipitation observed in

reconstituted solution
Low peptide solubility

The peptide may not be

soluble at the desired

concentration in the chosen

solvent. Try sonicating the

solution briefly or warming it

gently. If the issue persists,

consider using a different

solvent system or reducing the

concentration.
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Aggregation

Peptides can aggregate over

time, especially at high

concentrations or with

improper handling.[13]

Centrifuge the solution to pellet

any aggregates and use the

supernatant. For future

preparations, consider using

sterile buffers at pH 5-6.

Inconsistent results between

experiments
Variability in peptide aliquots

Ensure thorough mixing of the

stock solution before aliquoting

to guarantee homogeneity.

Use calibrated pipettes for

accurate dispensing.

Freeze-thaw cycles

Repeatedly freezing and

thawing a stock solution can

lead to degradation and

inconsistent activity.[6][8]

Always use fresh aliquots for

each experiment.

Contamination

Bacterial contamination can

degrade the peptide in

solution.[8] Use sterile

techniques and solvents for

reconstitution. Solutions can

be passed through a 0.22 µm

filter before use.[4]
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Troubleshooting Workflow for EB1002 Experiments
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Caption: A logical workflow for troubleshooting common experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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